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Compound of Interest

Compound Name: Boc-DL-Glu(Obzl)-OH

Cat. No.: B558500 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Boc-DL-Glu(Obzl)-OH, a key reagent in peptide synthesis.[1][2] Adherence to these

procedures is vital for ensuring the safety of laboratory personnel and minimizing

environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While the chemical, physical, and toxicological properties of Boc-DL-Glu(Obzl)-OH have not

been exhaustively investigated, it is prudent to handle it with a high degree of caution.[3]

Potential hazards include respiratory tract irritation if inhaled and possible skin or eye irritation

upon contact.[4] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required to

protect against dust and

splashes.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves

should be worn. Always

inspect gloves for integrity

before use and use proper

removal technique to avoid

skin contact.[3][5]

Body Protection Laboratory Coat

A long-sleeved lab coat is

mandatory to protect skin and

clothing. For tasks with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is recommended.

[5]

Respiratory Protection Fume Hood or Respirator

All handling of the solid

compound, especially

weighing and preparing

solutions, should occur in a

certified chemical fume hood to

prevent inhalation of dust.[5][6]

If a fume hood is unavailable,

a NIOSH-approved respirator

with a Type P95 (US) or Type

P1 (EU EN 143) particle filter

should be used for nuisance

exposures. For higher-level

protection, a Type OV/AG/P99

(US) or Type ABEK-P2 (EU EN

143) respirator cartridge is

recommended.[3]
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II. Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity

of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area. The recommended storage

temperature is typically 2-8°C.

Keep the container tightly closed to prevent moisture absorption and contamination.[4]

2. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent

condensation of moisture, which could degrade the compound.[5]

All weighing and solution preparation should be conducted in a chemical fume hood.[5][6]

Use appropriate tools, such as a spatula, to handle the solid material and avoid creating

dust.[4]

3. During Use:

Avoid direct contact with the skin, eyes, and clothing.

Ensure adequate ventilation at all times.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3][4]

III. Spill and Exposure Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration and seek

immediate medical attention.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, consult a physician.

[3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting the upper and lower eyelids.

Seek immediate medical attention.[3]

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention. Never

give anything by mouth to an unconscious

person.[3]

Spill Response Workflow:
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Boc-DL-Glu(Obzl)-OH Spill Response
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Caption: Workflow for responding to a spill of Boc-DL-Glu(Obzl)-OH.
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IV. Disposal Plan
Proper disposal of Boc-DL-Glu(Obzl)-OH and associated contaminated materials is essential

to prevent environmental contamination and comply with regulations.

Waste Streams and Disposal Procedures:

Waste Stream Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste. The

material should be in a clearly labeled, sealed

container. Contact your institution's

Environmental Health and Safety (EHS)

department or a licensed professional waste

disposal service.[3][7]

Contaminated Materials

Any materials that have come into contact with

the compound, such as gloves, weigh boats,

and absorbent pads, must be disposed of as

hazardous waste in a designated, labeled

container.[5][6][7]

Solutions

Aqueous and organic solutions containing Boc-

DL-Glu(Obzl)-OH should be collected in

separate, appropriately labeled hazardous

waste containers. Do not pour solutions down

the drain.[3][5]

Key Disposal Principles:

Do not dispose of in regular trash or down the drain.[3][7]

All waste containers must be clearly labeled with the full chemical name and associated

hazards.[7]

Follow all federal, state, and local regulations for hazardous waste disposal.

V. Quantitative Data Summary
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Property Value

CAS Number 13574-13-5[3]

Molecular Formula C₁₇H₂₃NO₆[3]

Molecular Weight 337.37 g/mol [3]

Appearance White to off-white solid or powder[7]

Melting Point 69-71 °C

Storage Temperature 2-8°C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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